Cas no 1131614-43-1 (3-Iodo-4-(isopentyloxy)benzoic acid)
1131614-43-1 structure
Product Name:3-Iodo-4-(isopentyloxy)benzoic acid
CAS No:1131614-43-1
MF:C12H15IO3
MW:334.150176286697
CID:1011079
PubChem ID:44828896
Update Time:2025-04-20
3-Iodo-4-(isopentyloxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-4-(isopentyloxy)benzoic acid
- 3-Iodo-4-(3-methylbutoxy)benzoic acid
- 3-iodanyl-4-(3-methylbutoxy)benzoic acid
- A802885
- AK130401
- CTK8E2135
- KB-145107
- SBB067995
- 3-iodo-4-(isopentyloxy)benzoicacid
- AKOS015915779
- DB-060413
- DTXSID40660985
- 1131614-43-1
-
- Inchi: 1S/C12H15IO3/c1-8(2)5-6-16-11-4-3-9(12(14)15)7-10(11)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
- InChI Key: GLUJOHCXVJVKQV-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1OCCC(C)C
Computed Properties
- Exact Mass: 334.00659g/mol
- Monoisotopic Mass: 334.00659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.5Ų
3-Iodo-4-(isopentyloxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095334-1g |
3-Iodo-4-(isopentyloxy)benzoic acid |
1131614-43-1 | 95% | 1g |
$540.00 | 2023-09-04 | |
| Ambeed | A845922-1g |
3-Iodo-4-(isopentyloxy)benzoic acid |
1131614-43-1 | 95+% | 1g |
$500.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757725-1g |
3-Iodo-4-(isopentyloxy)benzoic acid |
1131614-43-1 | 98% | 1g |
¥4550.00 | 2024-08-09 | |
| Crysdot LLC | CD12179285-1g |
3-Iodo-4-(isopentyloxy)benzoic acid |
1131614-43-1 | 95+% | 1g |
$614 | 2024-07-23 |
3-Iodo-4-(isopentyloxy)benzoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
1131614-43-1 (3-Iodo-4-(isopentyloxy)benzoic acid) Related Products
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- 1131614-89-5(3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid)
- 1131614-41-9(3-Iodo-4-(pentyloxy)benzoic acid)
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- 856167-47-0(3-Iodo-4-isopropoxybenzoicacid)
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- 1131614-78-2(4-(Hexyloxy)-3-iodobenzoic acid)
- 1131614-48-6(3-Iodo-4-(neopentyloxy)benzoic acid)
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